4-amino-N-tert-butylpiperidine-1-carboxamide dihydrochloride

• IUPAC Name: 4-amino-N-tert-butylpiperidine-1-carboxamide;dihydrochloride
• InChI: InChI=1S/C10H21N3O.2ClH/c1-10(2,3)12-9(14)13-6-4-8(11)5-7-13;;/h8H,4-7,11H2,1-3H3,(H,12,14);2*1H
• InChI Key: JFKPMFYDLPFAJG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)N1CCC(CC1)N.Cl.Cl
• Molecular Formula: C10H23Cl2N3O
• Molecular Weight: 272.21 g/mol

Description

4-amino-N-tert-butylpiperidine-1-carboxamide dihydrochloride is a chemical compound with the CAS Number: 1427379-45-0. It has a molecular weight of 272.22. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The Inchi Code for this compound is 1S/C10H21N3O.2ClH/c1-10(2,3)12-9(14)13-6-4-8(11)5-7-13;;/h8H,4-7,11H2,1-3H3,(H,12,14);2*1H. This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 272.22. It is a powder at room temperature.

Scientific Research Applications

Synthesis and Polymer Applications

A study on the synthesis and properties of ortho-linked polyamides based on bis(ether-carboxylic acid) and bis(ether amine) derived from 4-tert-butylcatechol demonstrates the creation of noncrystalline polyamides that exhibit high thermal stability and solubility in various solvents. These polyamides form transparent, flexible, and tough films, suggesting their potential for applications requiring high-performance materials (Hsiao, Yang, & Chen, 2000).

Pharmaceutical Intermediates and Anticancer Agents

Research into the synthesis of functionalized amino acid derivatives has identified compounds with significant cytotoxicity against human cancer cell lines, highlighting the potential of these derivatives in designing new anticancer agents. This work underscores the utility of synthesized amino derivatives as pharmaceutical intermediates and their role in drug discovery (Kumar et al., 2009).

Asymmetric Synthesis of Amines

N-tert-Butanesulfinyl imines have been identified as versatile intermediates for the asymmetric synthesis of amines, serving as a foundation for synthesizing a wide range of enantioenriched amines. This methodology has broad applications in producing pharmaceuticals, agrochemicals, and other chiral compounds, showcasing the importance of such intermediates in asymmetric synthesis (Ellman, Owens, & Tang, 2002).

Electrochromic Polyamides

The development of electrochromic polyamides incorporating N,N-bis(4-aminophenyl)-N',N'-bis(4-tert-butylphenyl)-1,4-phenylenediamine units demonstrates the production of materials capable of changing color upon electrical stimulation. These polymers exhibit high coloration efficiency and contrast ratio, making them suitable for applications in smart windows, displays, and other electrochromic devices (Hsiao, Liou, & Wang, 2009).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. These indicate that the compound can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements associated with the compound include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501. These statements provide guidance on how to handle the compound safely.